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Compound of Interest

Compound Name: Neburon

Cat. No.: B166421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neburon is a selective, systemic herbicide belonging to the phenylurea class, primarily used

for pre-emergence control of broadleaf weeds and annual grasses in various crops. Its efficacy

is attributed to the inhibition of photosynthesis at photosystem II. Understanding the long-term

environmental fate of Neburon is crucial for assessing its potential ecological impact and

ensuring its safe use. This technical guide provides an in-depth overview of the persistence,

mobility, and degradation of Neburon in the environment, compiling available quantitative data,

detailing experimental methodologies, and visualizing key pathways.

Physicochemical Properties
A summary of Neburon's key physicochemical properties is presented in Table 1. These

properties influence its behavior and transport in the environment.
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Property Value Source

Molecular Weight 275.17 g/mol [PubChem CID: 11145]

Water Solubility 4.8 mg/L at 24°C [USDA ARS]

Vapor Pressure Negligible at room temperature [USDA ARS]

Octanol-Water Partition

Coefficient (log Kow)
3.80 [USDA ARS]

Environmental Persistence and Degradation
The persistence of Neburon in the environment is determined by a combination of biotic and

abiotic degradation processes.

Abiotic Degradation
Hydrolysis: Neburon is relatively stable to hydrolysis. The hydrolysis rate constant has been

reported to be 0.004 per day, indicating a slow degradation process in aqueous environments

in the absence of microbial activity.

Photolysis: While specific data on the photolysis of Neburon is limited, phenylurea herbicides,

in general, are susceptible to photodegradation in water and on soil surfaces.

Biotic Degradation
Microbial degradation is the primary pathway for the dissipation of Neburon in soil. The typical

aerobic soil metabolism half-life (DT50) for Neburon is approximately 120 days.

Environmental Mobility
The movement of Neburon in the environment is primarily governed by its sorption to soil and

sediment particles.

Soil Sorption
Neburon exhibits moderate to high sorption to soil, which limits its potential for leaching into

groundwater. The extent of sorption is influenced by soil properties such as organic carbon
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content and clay content. The soil sorption coefficient (Koc) for Neburon is reported to be in

the range of 2500 to 3111 cm³/g, with a Kd value of 24.

Table 2: Summary of Quantitative Environmental Fate Data for Neburon

Parameter Value
Environmental
Compartment

Reference

Soil Aerobic

Metabolism Half-life

(DT50)

120 days Soil
AERU University of

Hertfordshire

Hydrolysis Rate

Constant
0.004 day⁻¹ Water USDA ARS

Soil Sorption

Coefficient (Koc)
2500 - 3111 cm³/g Soil USDA ARS

Soil Distribution

Coefficient (Kd)
24 cm³/g Soil (ResearchGate)

Degradation Pathway of Neburon
While a definitive degradation pathway for Neburon has not been fully elucidated in the

available literature, a proposed pathway can be inferred based on the well-documented

degradation of other phenylurea herbicides such as diuron, isoproturon, and linuron.[1][2][3][4]

[5] The primary microbial degradation mechanism for phenylurea herbicides involves a two-

step process:

N-dealkylation: The initial and often rate-limiting step is the sequential removal of the alkyl

groups (in the case of Neburon, a butyl and a methyl group) from the urea nitrogen atom.

This process is typically mediated by microbial monooxygenase enzymes.

Hydrolysis: Following dealkylation, the resulting phenylurea derivative is hydrolyzed by

amidase or hydrolase enzymes, cleaving the urea bridge to yield a substituted aniline (3,4-

dichloroaniline for Neburon) and other smaller molecules that can be further mineralized.

Proposed Microbial Degradation Pathway for Neburon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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